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Compound of Interest

Compound Name: SGC2085 hydrochloride

Cat. No.: B593814

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and application of
SGC2085 hydrochloride in animal studies. SGC2085 is a potent and selective inhibitor of
Coactivator-Associated Arginine Methyltransferase 1 (CARM1), a key enzyme involved in
transcriptional regulation and implicated in various diseases, including cancer.[1][2] This
document offers guidance on preparing SGC2085 hydrochloride for in vivo use, based on its
physicochemical properties and established formulation strategies for hydrophobic compounds.

Introduction to SGC2085 Hydrochloride

SGC2085 is a small molecule inhibitor of CARM1 with a reported IC50 of 50 nM.[1][2][3] It
exhibits over 100-fold selectivity for CARM1 over other protein arginine methyltransferases
(PRMTSs), with the exception of PRMT6 (IC50 = 5.2 uM).[2] CARML1 plays a crucial role in
various cellular processes by methylating histone and non-histone proteins, thereby influencing
gene expression. Dysregulation of CARM1 activity has been linked to the progression of
several cancers, including breast, colorectal, and multiple myeloma, making it an attractive
therapeutic target.[1][4][5]

It is important to note that some studies have indicated that SGC2085 may have poor cell
permeability, which could affect its cellular activity.[2] Therefore, careful formulation is critical to
ensure adequate bioavailability in animal models.
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Physicochemical and Solubility Data

Proper formulation of SGC2085 hydrochloride for animal studies is contingent on its solubility
profile. The compound is a crystalline solid and is insoluble in water.[6] Below is a summary of
its solubility in various solvents.

Solvent Solubility Reference
DMSO > 62 mg/mL (198.45 mM) [6]
Ethanol > 30 mg/mL [4]
DMF = 30 mg/mL [4]
Ethanol:PBS (pH 7.2) (1:10) 0.1 mg/mL [4]
Water Insoluble [6]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the
solubility of SGC2085 hydrochloride.[6]

CARM1 Signaling Pathway and Inhibition by
SGC2085

CARML1 acts as a transcriptional coactivator for numerous transcription factors, including p53,
nuclear receptors, and components of the Wnt/B-catenin and TGF-/Smad signaling pathways.
[4][6][7][8] By methylating histones (primarily H3R17, H3R26) and other proteins, CARM1
facilitates the recruitment of the transcriptional machinery to gene promoters, leading to the
expression of target genes involved in cell proliferation, differentiation, and survival. Inhibition of
CARM1 by SGC2085 blocks these downstream effects.
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SGC2085 Hydrochloride Formulation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b593814?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/10063
https://www.selleckchem.com/products/sgc2085.html
https://www.medchemexpress.com/SGC2085.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10460731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10460731/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c02315
https://pmc.ncbi.nlm.nih.gov/articles/PMC3117038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3117038/
https://aacrjournals.org/mcr/article/9/5/660/90823/A-Coactivator-Role-of-CARM1-in-the-Dysregulation
https://www.researchgate.net/figure/CARM1-activates-TGF-b-Smad-signaling-pathway-by-regulating-arginine-methylation-of-Smad7_fig5_348694493
https://www.benchchem.com/product/b593814#sgc2085-hydrochloride-formulation-for-animal-studies
https://www.benchchem.com/product/b593814#sgc2085-hydrochloride-formulation-for-animal-studies
https://www.benchchem.com/product/b593814#sgc2085-hydrochloride-formulation-for-animal-studies
https://www.benchchem.com/product/b593814#sgc2085-hydrochloride-formulation-for-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE In Vivo Application & Preclinical Studies

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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